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A comprehensive guide for researchers and material scientists on the performance
characteristics of Diisobutyl Terephthalate (DIBT) as a non-phthalate plasticizer for Polyvinyl
Chloride (PVC) in comparison to the conventional Dioctyl Phthalate (DOP).

The selection of a plasticizer is a critical determinant of the final performance properties of
flexible Polyvinyl Chloride (PVC) formulations. For decades, Dioctyl Phthalate (DOP) has been
the industry benchmark, valued for its efficiency and versatility. However, increasing regulatory
scrutiny and environmental concerns regarding ortho-phthalates have driven the search for
high-performance, non-phthalate alternatives. Diisobutyl Terephthalate (DIBT), a
terephthalate ester, has emerged as a viable candidate. This guide provides an objective
comparison of the performance of DIBT and DOP in flexible PVC, supported by experimental
data, to assist researchers and professionals in making informed material selection decisions.

Executive Summary

Diisobutyl Terephthalate (DIBT), commercially available under trade names like Eastman
168™, presents itself as an excellent general-purpose, non-phthalate plasticizer. Experimental
data indicates that its performance is comparable, and in some aspects superior, to
conventional ortho-phthalate plasticizers like DOP. DIBT demonstrates high compatibility with
PVC resins, offering good mechanical properties, excellent low-temperature flexibility, and
improved permanence properties such as lower volatility and better resistance to extraction by
soapy water. While DOP remains a highly effective and widely used plasticizer, DIBT offers a
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compelling alternative for applications where a non-ortho-phthalate solution is required without
compromising key performance metrics.

Data Presentation: Performance in Flexible PVC

The following tables summarize the key performance metrics of Diisobutyl Terephthalate
(DIBT) and Dioctyl Phthalate (DOP) in flexible PVC formulations. The data is compiled from
technical datasheets and experimental studies.

ble 1: Mechanical ies of Plasticized i

DIBT (Eastman
Property Test Method 168™) DOP

Tensile Strength, psi

ASTM D412 2,780 (19.2) 2,820 (19.4)
(MPa)
100% Modulus, psi

ASTM D412 1,480 (10.2) 1,510 (10.4)
(MPa)
Ultimate Elongation,

ASTM D412 380 380
%
Hardness, Durometer

ASTM D2240 81 82

A

Formulation: PVC resin (100 phr), Plasticizer (50 phr), Ba-Cd Stabilizer (2.0 phr), Stearic Acid
(0.25 phr). Data sourced from Eastman technical literature.

ble 2: ies of Plasticized PVC Film

DIBT (Eastman
Property Test Method 168™) DOP

Volatility (Activated

ASTM D1203 14 2.0
Carbon), % wt loss
Soapy Water
Extraction (1 day @ Internal Method 0.5 1.1

50°C), % wt loss
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Formulation: PVC resin (100 phr), Plasticizer (50 phr), Ba-Cd Stabilizer (2.0 phr), Stearic Acid
(0.25 phr). Data sourced from Eastman technical literature.

Performance Analysis

Mechanical Properties: In standard flexible PVC film formulations, DIBT imparts mechanical
properties that are highly comparable to those achieved with DOP. The tensile strength and
100% modulus are nearly identical, indicating similar efficiency in creating a strong yet flexible
matrix. Both plasticizers yield the same ultimate elongation, demonstrating equivalent
performance in enhancing the ductility of PVC. The hardness of the DIBT-plasticized compound
is marginally lower (1 point on the Shore A scale), suggesting a slightly softer material, which
could be advantageous in certain applications.

Permanence Properties: Permanence is a critical factor for the long-term durability and stability
of a plasticized material. In this regard, DIBT shows a distinct advantage over DOP.

 Volatility: DIBT exhibits significantly lower volatility compared to DOP, with a 30% reduction
in weight loss in activated carbon tests. [cite: ] This suggests that products made with DIBT
will lose less plasticizer over time due to evaporation, leading to better retention of flexibility
and a longer service life.

o Extraction Resistance: When subjected to extraction in a soapy water solution, DIBT
demonstrates superior resistance, with less than half the weight loss compared to DOP. [cite:
] This is a crucial advantage for applications that involve frequent cleaning or contact with
agueous media, such as flooring, wall coverings, and consumer goods.

Other Properties: While direct quantitative comparisons for thermal and electrical properties are
not readily available in published literature, manufacturer data suggests that DIBT possesses
good electrical properties, making it suitable for wire and cable coating applications.[1] The
thermal stability of terephthalates is generally considered to be good, though specific
comparative TGA data with DOP in a PVC matrix is needed for a definitive conclusion.

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below, based on the
referenced ASTM standards.
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PVC Sample Preparation: A typical procedure for preparing plasticized PVC test samples
involves the following steps:

e Dry Blending: The PVC resin, plasticizer, stabilizer, and any other additives (e.g., lubricants)
are weighed according to the formulation (e.g., 100 phr PVC, 50 phr plasticizer).

e Mixing: The components are mixed in a high-intensity mixer until a homogeneous dry blend
is achieved.

» Milling: The dry blend is then processed on a two-roll mill at a temperature suitable for PVC
fusion (typically 160-175°C) to form a cohesive sheet.

e Molding: The milled sheet is compression molded into plaques of a specified thickness (e.qg.,
2 mm) under controlled temperature and pressure.

» Conditioning: The molded plagues are conditioned at a standard temperature and humidity
(e.g., 23 £ 2°C and 50 + 5% relative humidity) for at least 40 hours before testing.

Tensile Properties (ASTM D412): This test method determines the tensile strength, modulus of
elasticity, and ultimate elongation of plasticized PVC.

o Apparatus: A universal testing machine (tensile tester) equipped with a suitable load cell and
grips.

e Test Specimen: Dumbbell-shaped specimens are cut from the conditioned PVC plaques
using a die.

e Procedure:

o

The width and thickness of the narrow section of the dumbbell specimen are measured.

[¢]

The specimen is mounted in the grips of the tensile tester.

o

The specimen is pulled apart at a constant rate of speed (e.g., 500 mm/min) until it breaks.

[2]

[¢]

The force and elongation are recorded throughout the test.
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o Tensile strength is calculated as the maximum force divided by the original cross-sectional
area. Modulus is the stress at a specific elongation (e.g., 100%). Ultimate elongation is the
percentage increase in length at the point of rupture.

Hardness (ASTM D2240): This method measures the indentation hardness of the material
using a durometer.

o Apparatus: A Durometer, typically Type A for flexible PVC.

o Test Specimen: A conditioned PVC sample with a minimum thickness of 6.4 mm (multiple
layers can be stacked if necessary).[3]

e Procedure:
o The specimen is placed on a hard, flat surface.
o The durometer's indentor is pressed firmly and vertically into the specimen.[3]

o The hardness value is read from the dial or digital display within one second of firm
contact.[3] Multiple readings are taken at different locations and averaged.

Volatility (ASTM D1203, Method A): This test provides a rapid method for comparing the weight
loss of plasticizers from a PVC sample.

o Apparatus: An oven, analytical balance, and containers with activated carbon.
o Test Specimen: Circular discs of a specified diameter cut from conditioned PVC sheet.
e Procedure:

o The initial weight of the PVC disc is measured.

o The disc is placed in a container and completely surrounded by activated carbon, ensuring
direct contact.[1][4]

o The container is placed in an oven at a specified temperature (e.g., 70°C) for a set
duration (e.g., 24 hours).
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o After heating, the disc is removed, cooled, cleaned of any adhering carbon, and
reweighed.

o The percentage weight loss is calculated, which is assumed to be primarily the loss of
plasticizer.[1][4]

Visualizations
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Experimental Workflow for PVC Plasticizer Evaluation

Sample Preparation

1. Dry Blending
(PVC, Plasticizer, Stabilizer)

2. Two-Roll Milling
(e.g., 165°C)

3. Compression Molding

4. Conditioning
(23°C, 50% RH, 40h)

Performance Testing

Mechanical Testing Hardness Testing Permanence Testing
(ASTM D412) (ASTM D2240) (ASTM D1203, etc.)

Comparative Analysis of
Performance Data

Click to download full resolution via product page

Caption: Workflow for the comparative evaluation of plasticizer performance in PVC.

Conclusion
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Diisobutyl Terephthalate (DIBT) serves as a high-performance, non-ortho-phthalate
plasticizer for flexible PVC, offering a performance profile that is directly comparable to the
industry-standard Dioctyl Phthalate (DOP). For key mechanical properties such as tensile
strength, modulus, and elongation, DIBT delivers equivalent results. Its primary advantages lie
in its superior permanence properties, including lower volatility and enhanced resistance to
extraction by aqueous solutions. These characteristics can translate to improved product
longevity and durability. For researchers and manufacturers seeking to formulate flexible PVC
compounds without ortho-phthalates, Diisobutyl Terephthalate represents a technically sound
and effective alternative to DOP.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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